Cas no 918440-11-6 (1H-Indazole, 3-iodo-6-methyl-5-(phenylmethoxy)-)
918440-11-6 structure
Product Name:1H-Indazole, 3-iodo-6-methyl-5-(phenylmethoxy)-
CAS No:918440-11-6
MF:C15H13IN2O
MW:364.180995702744
CID:775771
PubChem ID:71427108
Update Time:2025-04-19
1H-Indazole, 3-iodo-6-methyl-5-(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole, 3-iodo-6-methyl-5-(phenylmethoxy)-
- 3-iodo-6-methyl-5-phenylmethoxy-2H-indazole
- 5-(Benzyloxy)-3-iodo-6-methyl-1H-indazole
- 5-(Benzyloxy)-3-iodo-6-methyl-2H-indazole
- TWOOAXXFFAQRSR-UHFFFAOYSA-N
- DTXSID60845858
- 918440-11-6
- SCHEMBL16874266
-
- Inchi: 1S/C15H13IN2O/c1-10-7-13-12(15(16)18-17-13)8-14(10)19-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,17,18)
- InChI Key: TWOOAXXFFAQRSR-UHFFFAOYSA-N
- SMILES: IC1=C2C=C(C(C)=CC2=NN1)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 364.00726g/mol
- Monoisotopic Mass: 364.00726g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 37.9Ų
1H-Indazole, 3-iodo-6-methyl-5-(phenylmethoxy)- Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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